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Compound of Interest

Compound Name: 5-Methoxy-2-methylpyrimidine

CAS No.: 1782399-94-3

Cat. No.: B3110092

Get Quote

Technical Monograph: 5-Methoxy-2-
methylpyrimidine
Physicochemical Profile, Synthetic Pathways, and Analytical Characterization

Part 1: Executive Summary & Chemical Identity
5-Methoxy-2-methylpyrimidine (CAS 1782399-94-3) is a specialized heterocyclic building

block utilized primarily in the synthesis of kinase inhibitors and G-protein coupled receptor

(GPCR) modulators (e.g., Orexin antagonists). Distinguished by the electron-donating methoxy

group at the C5 position and a methyl handle at C2, this core offers a unique electronic profile

that modulates the basicity of the pyrimidine ring, influencing both the solubility and metabolic

stability of downstream pharmaceutical candidates.

This guide moves beyond basic data sheets to provide a causal analysis of its properties, a

robust synthesis workflow for laboratory-to-pilot scale, and self-validating analytical protocols.
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Parameter Detail

IUPAC Name 5-Methoxy-2-methylpyrimidine

CAS Number 1782399-94-3

Molecular Formula C₆H₈N₂O

Molecular Weight 124.14 g/mol

SMILES COc1cnc(C)nc1

Key Structural Features
Pyrimidine core; C5-Methoxy (EDG); C2-Methyl

(Steric/Electronic handle)

Part 2: Physicochemical Profile
The physicochemical behavior of 5-Methoxy-2-methylpyrimidine is governed by the interplay

between the π-deficient pyrimidine ring and the electron-donating methoxy substituent.

Critical Properties Table
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Property Value / Range Source/Rationale

Physical State
Low-melting solid or crystalline

powder

Analogous to 5-

methoxypyrimidine (MP 46°C)

and 2-methylpyrimidine (MP

-2.5°C).

Melting Point 35 – 50 °C (Predicted)

The C5-methoxy group

increases lattice energy

relative to the 2-methyl analog.

Boiling Point ~190 – 200 °C (760 mmHg)
Estimated based on volatility of

pyrimidine derivatives.

pKa (Conjugate Acid) 2.6 – 2.9 (Predicted)

The C5-methoxy group (+M

effect) increases basicity

relative to 2-methylpyrimidine

(pKa ~2.0).

LogP 0.8 – 1.1
Moderate lipophilicity; suitable

for CNS-active drug scaffolds.

Solubility

Soluble in MeOH, DCM,

DMSO, EtOAc. Moderately

soluble in water.

Pyrimidine nitrogens accept H-

bonds; methyl group limits

aqueous solubility.

Expert Insight: Stability & Handling
Hygroscopicity: The molecule is moderately hygroscopic due to the exposed pyrimidine

nitrogens. Storage under nitrogen in a desiccator is required to prevent hydrolysis or hydrate

formation.

Oxidative Stability: The C2-methyl group is susceptible to benzylic-type oxidation (forming

the aldehyde or acid) under harsh conditions. Avoid prolonged exposure to strong oxidants

or UV light.

Part 3: Synthetic Routes & Process Chemistry[5]
The synthesis of 5-Methoxy-2-methylpyrimidine is rarely direct; it typically proceeds via the

dechlorination of a 4,6-dichloro intermediate. This route ensures high regioselectivity and purity.
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Core Synthetic Pathway: Reductive Dechlorination
This workflow avoids the formation of regioisomers common in direct condensation methods.

Step 1: Condensation of Acetamidine with Dimethyl Methoxymalonate to form the dihydroxy

intermediate. Step 2: Chlorination using Phosphorus Oxychloride (POCl₃) to yield 4,6-Dichloro-

5-methoxy-2-methylpyrimidine (CAS 851986-00-0). Step 3: Catalytic Hydrogenation

(Dechlorination) to yield the target.

Acetamidine HCl
+ Dimethyl Methoxymalonate

4,6-Dihydroxy-5-methoxy-
2-methylpyrimidine

 NaOMe, MeOH
Reflux, 4h 4,6-Dichloro-5-methoxy-

2-methylpyrimidine
(CAS 851986-00-0)

 POCl3, Reflux
Chlorination 5-Methoxy-2-methylpyrimidine

(Target)

 H2, Pd/C, Et3N
Dechlorination

Click to download full resolution via product page

Caption: Three-step synthetic pathway via reductive dechlorination of the 4,6-dichloro

intermediate.

Detailed Protocol: Catalytic Dechlorination (Step 3)
Rationale: This step is critical. Incomplete reduction leads to monochloro impurities which are

difficult to separate by crystallization.

Preparation: In a hydrogenation vessel, dissolve 4,6-Dichloro-5-methoxy-2-
methylpyrimidine (1.0 eq) in Methanol (10 vol).

Base Addition: Add Triethylamine (2.2 eq) to scavenge the HCl generated during the

reaction. Failure to add base poisons the catalyst.

Catalyst: Add 10% Pd/C (5 wt% loading). Inert the vessel with Nitrogen.

Reaction: Pressurize with Hydrogen gas (3 atm) and stir vigorously at Room Temperature for

6–12 hours.

Monitoring: Monitor by HPLC (see Part 4). The reaction is complete when the starting

material and monochloro-intermediate are <0.5%.
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Workup: Filter through Celite to remove Pd/C. Concentrate the filtrate. Dissolve residue in

DCM, wash with saturated NaHCO₃ (to remove Et₃N·HCl salts), dry over Na₂SO₄, and

concentrate.

Part 4: Analytical Methodologies
Trustworthy data relies on self-validating analytical methods. The following HPLC protocol

separates the target from its likely impurities (4,6-dichloro precursor and N-oxide byproducts).

HPLC Purity Profiling Protocol
Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus, 4.6 x 150 mm, 3.5 µm)

Mobile Phase A 10 mM Ammonium Acetate buffer (pH 7.0)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Detection UV @ 254 nm (primary), 220 nm (secondary)

Temperature 30 °C

Gradient
0-2 min: 5% B (Isocratic hold) 2-15 min: 5% ->

90% B (Linear ramp) 15-20 min: 90% B (Wash)

Diagnostic NMR Signals (CDCl₃, 400 MHz):

δ 8.30 ppm (s, 2H): Aromatic protons at C4 and C6. Note: If this signal splits or integrates <

2H, check for incomplete dechlorination.

δ 3.92 ppm (s, 3H): Methoxy group (-OCH₃).

δ 2.65 ppm (s, 3H): Methyl group at C2.

Part 5: Pharmaceutical Applications[7][8]
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5-Methoxy-2-methylpyrimidine serves as a "privileged scaffold" in medicinal chemistry. Its

specific utility lies in its ability to replace more lipophilic phenyl rings or more basic pyridine

rings, optimizing the physicochemical properties of a drug candidate.

Structural Activity Relationship (SAR) Logic
Kinase Inhibition: Used in the synthesis of Src/Abl kinase inhibitors (analogous to Dasatinib

structures). The pyrimidine nitrogens act as hydrogen bond acceptors in the ATP-binding

pocket.

Orexin Receptor Antagonists: The 5-methoxy group provides a specific dipole orientation that

enhances binding affinity in the orthosteric site of Orexin-1/2 receptors.

5-Methoxy-2-methylpyrimidine

Kinase Inhibitors
(Src/Abl Family)

 ATP H-Bond Acceptor

Orexin Antagonists
(Sleep Disorders)

 Lipophilic Tuning

Agrochemicals
(Herbicides)

 Metabolic Stability

Click to download full resolution via product page

Caption: Application map of the 5-methoxy-2-methylpyrimidine scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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